2-chloro-4-nitrobenzyl 4-(acetylamino)benzoate

• IUPAC Name: (2-chloro-4-nitrophenyl)methyl 4-acetamidobenzoate
• InChI: InChI=1S/C16H13ClN2O5/c1-10(20)18-13-5-2-11(3-6-13)16(21)24-9-12-4-7-14(19(22)23)8-15(12)17/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: INMHQGSHONASGU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)OCC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C16H13ClN2O5
• Molecular Weight: 348.74 g/mol

Description

2-chloro-4-nitrobenzyl 4-(acetylamino)benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CNB-ABT and has a molecular weight of 402.78 g/mol. CNB-ABT is a derivative of the well-known enzyme inhibitor, benzamidine, and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CNB-ABT involves binding to the active site of the enzyme and preventing substrate binding. This results in the inhibition of enzyme activity and can be used to study the mechanism of enzyme function.
Biochemical and Physiological Effects:
CNB-ABT has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have anti-inflammatory properties. In addition, it has been found to have a neuroprotective effect and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the advantages of using CNB-ABT in lab experiments is its high potency and specificity for a wide range of enzymes. This makes it a useful tool for studying enzyme kinetics and for developing new drugs that target these enzymes. However, one limitation of using CNB-ABT is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research on CNB-ABT. One area of interest is the development of new drugs that target specific enzymes inhibited by CNB-ABT. Another area of interest is the study of its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of CNB-ABT and its potential applications in scientific research.

Synthesis Methods

The synthesis of CNB-ABT involves the reaction of 2-chloro-4-nitrobenzyl chloride with 4-(acetylamino)benzoic acid in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

CNB-ABT has been extensively studied for its potential applications as an enzyme inhibitor. It has been found to inhibit a wide range of enzymes such as trypsin, chymotrypsin, and thrombin. This makes it a useful tool for studying enzyme kinetics and for developing new drugs that target these enzymes.